Cas no 39568-89-3 (2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol)

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol structure
39568-89-3 structure
Product Name:2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
CAS No:39568-89-3
MF:C8H6Cl4O2
MW:275.94403886795
CID:310153
PubChem ID:198205
Update Time:2025-04-19

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol,2,4,5,6-tetrachloro-
    • [2,3,4,6-tetrachloro-5-(hydroxymethyl)phenyl]methanol
    • 2 4 5 6-TETRACHLORO-M-XYLENE-A A-DIOL
    • 2.4.5.6-Tetrachlorobenzene-1.3-dimethanol
    • (2,4,5,6-tetrachlorobenzene-1,3-diyl)dimethanol
    • 2,4,5,6-Tetrachlorobenzene-l,3-dimethanol
    • 2,4,5,6-Tetrachloro-m-xylene-alpha,alpha'-diol
    • BRN 2273274
    • m-Xylene-alpha,alpha'-diol, 2,4,5,6-tetrachloro-
    • FT-0720451
    • EINECS 254-517-3
    • SCHEMBL560496
    • 2,3,4,6-TETRACHLORO-M-XYLENE-ALPHA,ALPHA'-DIOL
    • NS00030604
    • 2,4,5,6-Tetrachloro-m-xylene-a,a'-diol
    • DTXSID10192682
    • 39568-89-3
    • AKOS024325554
    • (perchloro-1,3-phenylene)dimethanol
    • 2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
    • Inchi: 1S/C8H6Cl4O2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14/h13-14H,1-2H2
    • InChI Key: JYLBVCKNJDTYGB-UHFFFAOYSA-N
    • SMILES: ClC1C(CO)=C(C(=C(C=1CO)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 275.909
  • Monoisotopic Mass: 273.912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.673
  • Boiling Point: 401.7°Cat760mmHg
  • Flash Point: 196.8°C
  • Refractive Index: 1.631
  • PSA: 40.46000
  • LogP: 3.28480

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T890470-500mg
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
39568-89-3
500mg
$ 50.00 2022-06-02
TRC
T890470-1g
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
39568-89-3
1g
$ 65.00 2022-06-02
TRC
T890470-5g
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
39568-89-3
5g
$ 115.00 2022-06-02
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司